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The Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation Analysis (TMPA)
has been a widely utilized source of precipitation data for researchers and scientists globally.
However, understanding the inherent uncertainties in these estimates is crucial for accurate
applications in fields such as hydrology, climate modeling, and disaster management. This
guide provides an objective comparison of TMPA's performance against other satellite-based
precipitation products and ground-based measurements, supported by experimental data from
various validation studies.

Data Presentation: A Comparative Analysis of
Performance Metrics

The following table summarizes the performance of various TMPA products in comparison to
other satellite precipitation products, using ground-based observations as the reference. The
metrics include the Correlation Coefficient (CC), Root Mean Square Error (RMSE), and Bias,
which are commonly used to evaluate the accuracy of satellite precipitation estimates.
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TMPA
Product

Compariso
n
Product(s)

Region/Stu
dy Area

Temporal
Resolution

Key
Performanc Reference

e Metrics

TMPA
3B42V7

IMERG-F,
IMERG-E,
IMERG-L,
3B42RT

Mishui basin,

South China

Daily

CC: IMERG
series
generally
higher than
TMPA.
RMSE:
IMERG-L had
a smaller
RMSE than [1]
3B42V7.
Bias: Both
overestimate
d light and
underestimat
ed heavy
precipitation.

[1]

TMPA 3B43

IMERG Final

Run

Global

Monthly

Over land,

small

systematic
differences. [2]
Over ocean,
IMERG <

3B43.[2]

TMPA
3B42v7

GPM IMERG
V6

Shuaishui
River Basin,
East-Central
China

Monthly,
Daily, Hourly

Monthly CC:
3B42 = 0.9.
Daily CC:
IMERG_F >
3B42. Hourly
CC: All
products <
0.6.[3]

[3]
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TMPA
3B42V7

IMERG V06B

Conterminou
s United

Dail
States y

(CONUS)

IMERG
showed clear
improvement
over 3B42,
especially in [41[5]
reducing

missed

precipitation.

[4115]

TMPA-TA,
TMPA-7RT

CMORPH,
MPE

Western
Black Sea

region,

Daily,
Monthly,

Seasonal
Turkey

Underestimat

ed

precipitation

on the

windward

side and [6]
overestimate

d on the

leeward side

of mountains.

[6]

TMPA
3B42Vv7

China
Gauge-based
Daily
Precipitation
Analysis
(CGDPA)

China Daily

High

correlation (R

> 0.85) for

extreme
precipitation [7]
estimates,

with biases

mostly within
25%.[7]

TMPA 3B42

Rain Gauge
Data

Bali Island Daily, Monthly

Good

relationship

on monthly

: [8]
timescales,

poor on daily

timescales.[8]
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IMERG
generally
North Atlantic performed
TMPA ] ] )
IMERG V06 (Tropical Daily better in [9]
3B42Vv7 )
Cyclones) capturing
heavy rainfall
events.
High
GPM IMERG L
uncertainty in
V6, ) )
) ) Daily, daily
TMPA CMORPH, Arabian Arid )
) Monthly, estimates for [10]
3B42V7 PERSIANN- Regions ]
Yearly all products in
CDR, . .
arid regions.
CHIRPS V2.0
[10]

Note: Performance metrics can vary significantly based on the region, season, precipitation

intensity, and the specific version of the satellite product being evaluated.

Experimental Protocols: Methodologies for
Evaluating Precipitation Estimates

The evaluation of TMPA and other satellite precipitation products typically involves a rigorous
comparison against ground-based "truth” data, most commonly from rain gauges and weather

radar networks. The general methodology followed in the cited studies is outlined below.

o Data Acquisition:

o Satellite Data: Time series of precipitation estimates are obtained from the desired satellite
products (e.g., TMPA 3B42V7, GPM IMERG). The data is typically in a gridded format with
a specific spatial and temporal resolution (e.g., 0.25° x 0.25°, 3-hourly).[11][12]

o Ground-Truth Data: High-quality, quality-controlled precipitation data is collected from a
dense network of rain gauges or from gauge-corrected radar products (e.g., MRMS in the

US).[4][5]

o Data Preprocessing:
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o Spatiotemporal Matching: The satellite and ground-truth data are matched in both space
and time. This often involves aggregating the higher-resolution ground data to the coarser
resolution of the satellite grid or using interpolation techniques.

o Unit Conversion: Data is converted to a common unit (e.g., mm/day) for consistent
comparison.

o Statistical Evaluation: A variety of statistical metrics are employed to quantify the
performance of the satellite estimates against the ground observations. These are broadly
categorized into continuous and categorical metrics.

o Continuous Metrics:

» Correlation Coefficient (CC): Measures the linear relationship between satellite and
ground estimates. A value of 1 indicates a perfect positive correlation.[3][13]

» Root Mean Square Error (RMSE): Quantifies the average magnitude of the error. Lower
values indicate better performance.[3][13]

» Bias (or Relative Bias, RB): Indicates the systematic tendency of the satellite product to
overestimate or underestimate precipitation. A value of O is ideal.[13][14]

o Categorical Metrics: These are used to evaluate the rain detection capability of the satellite
product. A contingency table is created based on whether rain was detected by the
satellite and observed by the gauges.

» Probability of Detection (POD): The fraction of observed rain events that were correctly
detected by the satellite.[13][15]

» False Alarm Ratio (FAR): The fraction of satellite-detected rain events that were not
observed on the ground.[13][15]

» Critical Success Index (CSI): A combined measure that considers both hits and false
alarms.[15]

o Performance Analysis: The calculated metrics are analyzed to understand the strengths and
weaknesses of the satellite product. This analysis often considers factors that can influence
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performance, such as:
o Topography: Performance often degrades in complex mountainous terrain.[6][13][16]

o Precipitation Intensity: Many products tend to overestimate light rain and underestimate
heavy rain.[1][17]

o Season and Climate Zone: Performance can vary significantly between different seasons
and climatic regions.[6]
Mandatory Visualization: Workflow for Evaluating
Satellite Precipitation Estimates

The following diagram illustrates the typical workflow for evaluating the uncertainty in satellite-

based precipitation estimates.
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Caption: Workflow for evaluating satellite precipitation estimates.
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Conclusion

The Tropical Rainfall Measuring Mission (TRMM) and its associated TMPA products have been
invaluable for a wide range of applications. However, it is essential for researchers and
scientists to be aware of the uncertainties associated with these estimates. Validation studies
consistently show that the performance of TMPA products varies depending on geographical
location, topography, and precipitation characteristics. While the successor to TRMM, the
Global Precipitation Measurement (GPM) mission with its Integrated Multi-satellite Retrievals
for GPM (IMERG) products, has shown improvements in many aspects, a thorough
understanding of the error characteristics of TMPA remains crucial for studies utilizing its long-
term data record.[1][2][3][4][5] The methodologies and metrics outlined in this guide provide a
framework for critically evaluating and utilizing TMPA and other satellite precipitation datasets
in scientific research and drug development applications where environmental factors may play
arole.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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